Cas no 1679347-38-6 (Tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate)

• Product Name: Tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate
• CAS No: 1679347-38-6
• MF: C₁₀H₁₆N₂O₄
• MW: 228.245042800903
• CID: 4770515
• Update Time: 2026-02-26

Tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate
• Tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate

• Inchi： 1S/C10H16N2O4/c1-7(12(14)15)8-5-11(6-8)9(13)16-10(2,3)4/h5-6H2,1-4H3
• InChI Key： FGWHWLZKQRQUBF-UHFFFAOYSA-N
• SMILES： O(C(N1C/C(=C(\C)/[N+](=O)[O-])/C1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 0.8
• Topological Polar Surface Area: 75.4

Additional information on Tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate

Introduction to Tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate (CAS No. 1679347-38-6)

Tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate, a compound with the CAS number 1679347-38-6, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug discovery and molecular pharmacology.

The molecular structure of Tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate incorporates a tert-butyl group, which enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the 1-nitroethylidene moiety introduces a nitro group, which is known for its ability to influence electronic properties and metabolic pathways. This combination of structural features positions the compound as a versatile tool for researchers exploring novel therapeutic agents.

In recent years, there has been a growing interest in azetidine derivatives due to their potential biological activities. Azetidine, a five-membered heterocyclic compound, serves as a scaffold for various pharmacologically active molecules. The incorporation of functional groups such as the nitroethylidene moiety further expands its utility in medicinal chemistry. Studies have demonstrated that azetidine derivatives can exhibit properties ranging from antimicrobial to anti-inflammatory effects, making them attractive candidates for further development.

The tert-butyl group in Tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate plays a crucial role in modulating the compound's reactivity and solubility. This feature is particularly important in pharmaceutical applications where the bioavailability and metabolic stability of drug candidates are critical factors. The tert-butyl group can also serve as a handle for further chemical modifications, allowing researchers to tailor the compound's properties to specific biological targets.

Recent research has highlighted the importance of nitroaromatic compounds in drug development. The nitro group in Tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate can be reduced to an amine, which is a common strategy in medicinal chemistry for enhancing bioavailability and reducing toxicity. This transformation can be achieved using various reducing agents, providing researchers with flexibility in optimizing the compound's pharmacokinetic profile.

The azetidine ring itself is known for its ability to mimic natural amino acid structures, which can be advantageous in designing peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability and rapid degradation. The structural features of Tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate make it a promising candidate for developing such mimetics, particularly those targeting enzymes and receptors involved in critical biological pathways.

In conclusion, Tert-Butyl 3-(1-nitroethylidene)azetidine-1-carboxylate (CAS No. 1679347-38-6) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features, including the tert-butyl group and the nitroethylidene moiety, make it a versatile intermediate with potential applications in drug discovery and molecular pharmacology. Further research is warranted to fully explore its biological activities and therapeutic potential.